Cas no 37046-82-5 (1,4-diphenyl-1,2,4,5-tetrazinane)

1,4-Diphenyl-1,2,4,5-tetrazinane is a nitrogen-rich heterocyclic compound characterized by its unique tetrazinane core structure. This compound is of interest in synthetic and materials chemistry due to its potential as a precursor for high-energy-density materials (HEDMs) and its role in the development of nitrogen-containing frameworks. The presence of phenyl groups enhances its stability and solubility in organic solvents, facilitating further functionalization. Its structural rigidity and electron-rich nature make it a candidate for applications in coordination chemistry and as a ligand for metal complexes. The compound’s synthetic versatility and thermal stability are key advantages for researchers exploring novel energetic or catalytic systems.

1,4-diphenyl-1,2,4,5-tetrazinane structure

37046-82-5 structure

Product Name:1,4-diphenyl-1,2,4,5-tetrazinane

CAS No:37046-82-5

MF:C₁₄H₁₆N₄

MW:240.303642272949

CID:884160

Update Time:2026-04-29

1,4-diphenyl-1,2,4,5-tetrazinane Chemical and Physical Properties

Names and Identifiers

- 1,4-diphenyl-1,2,4,5-tetrazinane
- 1,4-diphenyl-[1,2,4,5]tetrazinane
- 1,4-Diphenyl-hexahydro-[1,2,4,5]tetrazin
- 1,4-diphenyl-hexahydro-[1,2,4,5]tetrazine
- 1,4-Diphenylhexahydro-1,2,4,5-tetrazin
- 1,4-diphenylhexahydro-1,2,4,5-tetrazine
- 1,4-Diphenyl-hexahydro-s-tetrazin
- 1,4-Diphenyl-hexahydro-symm.-tetrazin
- AC1L6POK
- AC1Q1ITQ
- CTK1C4080
- KST-1B3688
- NSC114090
- Oprea1_334243
- SureCN5272054

Computed Properties

Exact Mass: 240.13768

Experimental Properties

PSA: 30.54

1,4-diphenyl-1,2,4,5-tetrazinane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1245912-100mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	100mg	$275	2024-06-05
eNovation Chemicals LLC	Y1245912-250mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	250mg	$460	2024-06-05
eNovation Chemicals LLC	Y1245912-100mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	100mg	$285	2025-03-01
eNovation Chemicals LLC	Y1245912-250mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	250mg	$485	2025-03-01
1PlusChem	1P01EW6T-100mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	100mg	$152.00	2024-05-04
1PlusChem	1P01EW6T-250mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	250mg	$273.00	2024-05-04
A2B Chem LLC	AX73717-100mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	100mg	$120.00	2024-04-20
A2B Chem LLC	AX73717-250mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	250mg	$235.00	2024-04-20
eNovation Chemicals LLC	Y1245912-100mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	100mg	$285	2025-02-19
eNovation Chemicals LLC	Y1245912-250mg	1,4-Diphenyl-1,2,4,5-tetrazinane	37046-82-5	94%	250mg	$485	2025-02-19

1,4-diphenyl-1,2,4,5-tetrazinane Related Literature

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Additional information on 1,4-diphenyl-1,2,4,5-tetrazinane

Introduction to 1,4-Diphenyl-1,2,4,5-tetrazinane (CAS No. 37046-82-5)

1,4-Diphenyl-1,2,4,5-tetrazinane (CAS No. 37046-82-5) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of tetrazines, which are characterized by their six-membered ring containing four nitrogen atoms. The presence of two phenyl groups attached to the tetrazine ring imparts distinct chemical and physical properties that make it a valuable candidate for various applications.

The molecular structure of 1,4-diphenyl-1,2,4,5-tetrazinane is particularly intriguing due to its potential for bioconjugation and click chemistry reactions. The tetrazine moiety is known for its high reactivity towards electron-deficient alkenes and alkynes, making it an excellent partner in inverse electron-demand Diels-Alder (IEDDA) reactions. This reactivity has been exploited in the development of bioorthogonal ligation strategies, which are crucial for labeling and imaging biomolecules in living systems without interfering with natural biological processes.

Recent studies have highlighted the utility of 1,4-diphenyl-1,2,4,5-tetrazinane in various biomedical applications. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated the use of this compound in the rapid and efficient labeling of proteins and nucleic acids. The researchers utilized the IEDDA reaction to conjugate 1,4-diphenyl-1,2,4,5-tetrazinane-functionalized probes to specific biomolecules, achieving high selectivity and minimal side reactions. This approach has significant implications for drug discovery and development, as it allows for the precise targeting and modification of therapeutic agents.

In addition to its role in bioconjugation, 1,4-diphenyl-1,2,4,5-tetrazinane has also been explored for its potential as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of light to activate photosensitizers, generating reactive oxygen species (ROS) that can selectively destroy cancer cells. A study published in Chemical Communications reported that 1,4-diphenyl-1,2,4,5-tetrazinane-based photosensitizers exhibited enhanced singlet oxygen generation upon light irradiation. This property makes it a promising candidate for developing more effective PDT agents with improved therapeutic outcomes.

The synthesis of 1,4-diphenyl-1,2,4,5-tetrazinane has been extensively studied and optimized over the years. One common synthetic route involves the cyclization of diphenyldiazomethane with azodicarboxylic acid diethyl ester under mild conditions. This method yields high purity products with good yields and minimal side reactions. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly protocols for producing this compound on a larger scale.

The physical properties of 1,4-diphenyl-1,2,4,5-tetrazinane, such as its solubility in organic solvents and thermal stability, are crucial for its practical applications. It is generally stable under ambient conditions but can be sensitive to strong acids and bases. Understanding these properties is essential for optimizing its use in various chemical reactions and formulations.

In conclusion, 1,4-diphenyl-1,2,4,5-tetrazinane (CAS No. 37046-82-5) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique reactivity profile makes it an invaluable tool for bioconjugation and click chemistry reactions. Ongoing research continues to uncover new possibilities for this compound in areas such as drug delivery systems and photodynamic therapy. As our understanding of its properties and potential applications deepens, it is likely that 1,4-diphenyl-1,2,4,5-tetrazinane will play an increasingly important role in advancing scientific knowledge and improving human health.